Cas no 896339-61-0 (N-(2,3-dichlorophenyl)-2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-(2,3-dichlorophenyl)-2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 896339-61-0
• MF: C₁₄H₉Cl₂N₃O₂S
• MW: 354.211159467697
• CID: 6182062
• PubChem ID: 7266712
• Update Time: 2025-07-08

N-(2,3-dichlorophenyl)-2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dichlorophenyl)-2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• 896339-61-0
• F2550-0197
• SR-01000913694
• N-(2,3-dichlorophenyl)-2-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• N-(2,3-dichlorophenyl)-2-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• AKOS024659582
• N-(2,3-dichlorophenyl)-2-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• SR-01000913694-1

• Inchi： 1S/C14H9Cl2N3O2S/c1-7-6-19-13(21)8(5-17-14(19)22-7)12(20)18-10-4-2-3-9(15)11(10)16/h2-6H,1H3,(H,18,20)
• InChI Key： NROZJDZUOWGLHA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1NC(C1=CN=C2N(C=C(C)S2)C1=O)=O)Cl

Computed Properties

• Exact Mass: 352.9792531g/mol
• Monoisotopic Mass: 352.9792531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87.1Ų

Additional information on N-(2,3-dichlorophenyl)-2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Comprehensive Overview of N-(2,3-dichlorophenyl)-2-methyl-5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS No. 896339-61-0)

N-(2,3-dichlorophenyl)-2-methyl-5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS No. 896339-61-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the thiazolopyrimidine class, which is known for its diverse pharmacological properties. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The molecular structure of N-(2,3-dichlorophenyl)-2-methyl-5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide combines a thiazole ring fused with a pyrimidine core, decorated with a 2,3-dichlorophenyl substituent. This arrangement contributes to its potential as a scaffold for designing novel therapeutics. Recent studies highlight its relevance in addressing oxidative stress and cell signaling pathways, topics highly searched in academic and medical communities. The compound's CAS No. 896339-61-0 is frequently queried in chemical databases, reflecting its growing importance in synthetic chemistry.

In the context of current trends, N-(2,3-dichlorophenyl)-2-methyl-5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide aligns with the rising demand for small-molecule modulators in precision medicine. Its mechanism of action is hypothesized to involve interactions with kinase enzymes, a hot topic in oncology and immunology research. Users often search for "kinase inhibitors" and "heterocyclic drug design," making this compound a subject of interest for both industry professionals and academic researchers.

From a synthetic perspective, the preparation of CAS No. 896339-61-0 involves multi-step organic reactions, including cyclocondensation and amide coupling. These methods are widely discussed in forums and publications focused on green chemistry and atom economy, addressing the need for sustainable synthetic routes. The compound's solubility and stability profiles are also critical for formulation scientists, as evidenced by frequent searches for "pharmacokinetic optimization" and "drug-like properties."

Beyond pharmaceuticals, N-(2,3-dichlorophenyl)-2-methyl-5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide has potential applications in agrochemicals, particularly in developing next-generation pesticides with improved selectivity. This aligns with global discussions on food security and environmental sustainability. Its mode of action against pests is an area of active investigation, often linked to searches for "novel insecticidal scaffolds" and "target-specific agrochemicals."

Analytical characterization of CAS No. 896339-61-0 typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for verifying purity and structure, topics frequently explored in analytical chemistry circles. The compound's spectral data is highly sought after by researchers validating synthetic protocols or conducting structure-activity relationship (SAR) studies.

In summary, N-(2,3-dichlorophenyl)-2-methyl-5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide represents a versatile chemical entity with broad implications across life sciences. Its CAS No. 896339-61-0 serves as a key identifier for researchers navigating chemical space, while its structural motifs inspire innovation in medicinal chemistry and material science. As interdisciplinary research grows, this compound is poised to remain a focal point in discussions about molecular design and functional diversity.